N-(2-methoxybenzyl)-2-(1-naphthyl)acetamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C20H19NO2/c1-23-19-12-5-3-8-17(19)14-21-20(22)13-16-10-6-9-15-7-2-4-11-18(15)16/h2-12H,13-14H2,1H3,(H,21,22)
• InChI Key: MIAZRBJTMHHIOZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CC2=CC=CC3=CC=CC=C32
• Molecular Formula: C20H19NO2
• Molecular Weight: 305.4 g/mol

Description

N-(2-methoxybenzyl)-2-(1-naphthyl)acetamide, also known as MNAA, is a chemical compound that has been widely studied for its potential applications in scientific research. MNAA is a derivative of acetanilide, a common analgesic and antipyretic drug. MNAA has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of N-(2-methoxybenzyl)-2-(1-naphthyl)acetamide is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters and receptors. N-(2-methoxybenzyl)-2-(1-naphthyl)acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain, and to activate the peroxisome proliferator-activated receptor gamma (PPAR-γ), a nuclear receptor involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects
N-(2-methoxybenzyl)-2-(1-naphthyl)acetamide has been shown to have a variety of biochemical and physiological effects, including anti-inflammatory and analgesic activity, as well as potential neuroprotective effects. N-(2-methoxybenzyl)-2-(1-naphthyl)acetamide has also been shown to have antioxidant activity, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-methoxybenzyl)-2-(1-naphthyl)acetamide as a research tool is its relatively simple synthesis method, which allows for easy production of the compound in large quantities. However, N-(2-methoxybenzyl)-2-(1-naphthyl)acetamide's potential toxicity and limited solubility in aqueous solutions may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on N-(2-methoxybenzyl)-2-(1-naphthyl)acetamide. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's, which are characterized by inflammation and oxidative stress. N-(2-methoxybenzyl)-2-(1-naphthyl)acetamide's anti-inflammatory and antioxidant properties may make it a promising candidate for further study in this area. Additionally, N-(2-methoxybenzyl)-2-(1-naphthyl)acetamide's potential as an analgesic and anti-inflammatory agent may make it a useful tool in the development of new pain medications. Further research is also needed to fully understand the mechanism of action of N-(2-methoxybenzyl)-2-(1-naphthyl)acetamide and its potential effects on other physiological systems.

Synthesis Methods

N-(2-methoxybenzyl)-2-(1-naphthyl)acetamide can be synthesized through a multi-step process involving the reaction of 2-naphthol and 2-methoxybenzyl chloride with sodium hydride, followed by the addition of acetic anhydride and hydrochloric acid. The resulting product is then purified through recrystallization.

Scientific Research Applications

N-(2-methoxybenzyl)-2-(1-naphthyl)acetamide has been studied for its potential applications in a variety of scientific fields, including neuroscience, pharmacology, and medicinal chemistry. In particular, N-(2-methoxybenzyl)-2-(1-naphthyl)acetamide has been shown to have potential as an analgesic and anti-inflammatory agent, as well as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.